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Compound of Interest

Compound Name: CDK?9 ligand 3

Cat. No.: B15542112

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with CDK9 ligand 3. Adherence to these protocols is
critical for the safe handling of this potent compound and for minimizing laboratory and
environmental risks.

Hazard Identification and Safety Data

CDKO9 ligand 3 is a potent bioactive compound. While specific data for "CDK?9 ligand 3" may
vary between suppliers, related compounds like PROTAC CDKO9 ligand-1 are classified as
harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1][2] Standard
laboratory safety protocols for handling potent chemical compounds should be strictly followed.

Quantitative Safety and Physical Data

For easy reference, the following table summarizes key quantitative data for a related CDK9
ligand. Researchers should always refer to the specific safety data sheet (SDS) provided by the
supplier for the exact compound being used.
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Property Value Reference

Acute toxicity, Oral (Category
4), H302; Acute aquatic toxicity

GHS Classification (Category 1), H400; Chronic [1112]
aguatic toxicity (Category 1),
H410
Molecular Formula C20H28N6O [2]
Molecular Weight 368.48 g/mol [2]
Appearance Powder [1]
Storage Temperature (Powder) -20°C [1]

Storage Temperature
i -80°C [1]
(Solutions)

Personal Protective Equipment (PPE)

A thorough risk assessment is necessary to determine the specific PPE required for handling
CDKO9 ligand 3. The following table provides general guidelines for common laboratory tasks
involving this compound.
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Recommended Personal Protective
Equipment (PPE)

Task

Gloves: Double pair of nitrile gloves. Gown/Lab
Coat: Disposable gown. Eye Protection: Safety
glasses with side shields or chemical splash
goggles. Respiratory Protection: Use of a
Handling Powder certified chemical fume hood is required. For
larger quantities or potential for aerosolization, a
NIOSH-approved respirator (e.g., N95) is
recommended. Face Protection: A face shield

may be necessary for splash protection.

Gloves: Double pair of nitrile gloves. Gown/Lab
) ) Coat: Disposable, fluid-resistant gown. Eye
Handling Solutions ) )
Protection: Chemical splash goggles. Face

Protection: A face shield for splash protection.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential to ensure safety and regulatory

compliance.

Step-by-Step Handling Procedures

Preparation and Engineering Controls: Before handling, ensure a substance-specific Safety
Data Sheet (SDS) is readily available.[1] All work with powdered CDK9 ligand 3 must be
conducted in a certified chemical fume hood or a similar containment device to prevent
inhalation of dust.[1] An eyewash station and safety shower must be immediately accessible.

[1]

Donning PPE: Put on all required PPE as outlined in the table above before entering the
designated handling area.

Weighing and Reconstitution: When weighing the powdered compound, use a containment
balance or perform the task within a fume hood to minimize dust exposure.[1] To
reconstitute, slowly add the solvent to the vial to prevent splashing.
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During Use: Avoid all direct contact with skin, eyes, and clothing.[1] Use dedicated labware
for handling this compound.

After Use and Doffing PPE: Decontaminate all surfaces and equipment after use. Remove
PPE in a manner that avoids self-contamination and dispose of it as hazardous waste.

Storage and Disposal Plan

Storage: Store CDKO9 ligand 3 in a tightly sealed container in a cool, well-ventilated area,
away from direct sunlight.[1] Recommended storage temperatures are -20°C for the powder
and -80°C for solutions.[1]

Disposal: Dispose of unused CDKS9 ligand 3 and any contaminated materials (e.g., gloves,
vials, absorbent pads) as hazardous waste.[1] This must be done in accordance with local,
state, and federal regulations. Due to its high aquatic toxicity, do not allow the substance to
enter drains or waterways.[1][2]

Emergency Procedures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek prompt medical attention.[1]

Skin Contact: Remove contaminated clothing and thoroughly rinse the affected skin area
with water. Seek medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support
and seek immediate medical attention.[1]

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Call a poison
control center or a physician for guidance.[1]

Spills: Evacuate the area. Wear appropriate PPE and absorb the spill with an inert material.
Collect the spillage and place it in a sealed container for disposal as hazardous waste.[1]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling CDK9 ligand 3 in a

laboratory setting.
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Caption: Workflow for Safe Handling of CDK9 Ligand 3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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